Cas no 147920-12-5 (1H-Indole-6-carbonitrile,2-[[4-[3-[(1-methylethyl)amino]-2-pyridinyl]-1-piperazinyl]carbonyl]-)

• Product Name: 1H-Indole-6-carbonitrile,2-[[4-[3-[(1-methylethyl)amino]-2-pyridinyl]-1-piperazinyl]carbonyl]-
• CAS No: 147920-12-5
• MF: C₂₂H₂₄N₆O
• MW: 388.465563774109
• CID: 141454
• PubChem ID: 454726
• Update Time: 2025-04-19

1H-Indole-6-carbonitrile,2-[[4-[3-[(1-methylethyl)amino]-2-pyridinyl]-1-piperazinyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carbonitrile,2-[[4-[3-[(1-methylethyl)amino]-2-pyridinyl]-1-piperazinyl]carbonyl]-
• 2-[4-[3-(propan-2-ylamino)pyridin-2-yl]piperazine-1-carbonyl]-1H-indole-6-carbonitrile
• 1-((6-Cyano-2-indolyl)carbonyl)-4-(3-(isopropylamino)-2-pyridinyl)piperazine
• 1-[(6-Cyano-2-indolyl)carbonyl]-4-[3-(isopropylamino)-2-pyridinyl]piperazine
• CHEMBL38088
• BDBM2300
• 147920-12-5
• DTXSID30163834
• 2-({4-[3-(propan-2-ylamino)pyridin-2-yl]piperazin-1-yl}carbonyl)-1H-indole-6-carbonitrile
• 2-[4-[3-(isopropylamino)-2-pyridyl]piperazine-1-carbonyl]-1H-indole-6-carbonitrile
• SCHEMBL6365804

• Inchi： 1S/C22H24N6O/c1-15(2)25-18-4-3-7-24-21(18)27-8-10-28(11-9-27)22(29)20-13-17-6-5-16(14-23)12-19(17)26-20/h3-7,12-13,15,25-26H,8-11H2,1-2H3
• InChI Key： UPIYXGWFALWDAQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC(C#N)=CC=2N1)N1CCN(C2C(=CC=CN=2)NC(C)C)CC1

Computed Properties

• Exact Mass: 388.20142
• Monoisotopic Mass: 388.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 680.4°C at 760 mmHg
• Flash Point: 365.3°C
• Refractive Index: 1.682
• PSA: 88.05